3,4-dichloro-N-(1,3-dioxooctahydro-2H-isoindol-2-yl)benzamide

• IUPAC Name: 3,4-dichloro-N-(1,3-dioxo-3a,4,5,6,7,7a-hexahydroisoindol-2-yl)benzamide
• InChI: InChI=1S/C15H14Cl2N2O3/c16-11-6-5-8(7-12(11)17)13(20)18-19-14(21)9-3-1-2-4-10(9)15(19)22/h5-7,9-10H,1-4H2,(H,18,20)
• InChI Key: SUSZGVYSZDCKOU-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2C(C1)C(=O)N(C2=O)NC(=O)C3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C15H14Cl2N2O3
• Molecular Weight: 341.2 g/mol

Description

3,4-dichloro-N-(1,3-dioxooctahydro-2H-isoindol-2-yl)benzamide, also known as DIOIB, is a chemical compound that has gained increasing interest in the scientific community due to its potential applications in various fields. DIOIB is a small molecule that has been found to exhibit unique biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The exact mechanism of action of 3,4-dichloro-N-(1,3-dioxooctahydro-2H-isoindol-2-yl)benzamide is not fully understood, but it has been found to modulate the activity of certain ion channels, including the TRPM8 channel. This modulation of ion channel activity is thought to be responsible for many of the biochemical and physiological effects of 3,4-dichloro-N-(1,3-dioxooctahydro-2H-isoindol-2-yl)benzamide.
Biochemical and Physiological Effects:
3,4-dichloro-N-(1,3-dioxooctahydro-2H-isoindol-2-yl)benzamide has been found to exhibit a range of biochemical and physiological effects, including anti-inflammatory and anti-tumor properties, modulation of ion channel activity, and inhibition of cancer cell growth. Additionally, 3,4-dichloro-N-(1,3-dioxooctahydro-2H-isoindol-2-yl)benzamide has been found to exhibit analgesic properties and to have potential applications in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of 3,4-dichloro-N-(1,3-dioxooctahydro-2H-isoindol-2-yl)benzamide is that it is a small molecule, making it relatively easy to synthesize and manipulate in the laboratory. Additionally, 3,4-dichloro-N-(1,3-dioxooctahydro-2H-isoindol-2-yl)benzamide has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for further research. However, one limitation of 3,4-dichloro-N-(1,3-dioxooctahydro-2H-isoindol-2-yl)benzamide is that its exact mechanism of action is not fully understood, which could make it difficult to develop new drugs based on its properties.

Future Directions

There are many potential future directions for research on 3,4-dichloro-N-(1,3-dioxooctahydro-2H-isoindol-2-yl)benzamide. One direction could be to further investigate its mechanism of action, which could lead to the development of new drugs based on its properties. Additionally, further research could be done to explore its potential applications in the treatment of neurological disorders, as well as its potential as a cancer therapy. Finally, research could be done to optimize the synthesis of 3,4-dichloro-N-(1,3-dioxooctahydro-2H-isoindol-2-yl)benzamide and to develop new synthetic routes for the compound.

Scientific Research Applications

3,4-dichloro-N-(1,3-dioxooctahydro-2H-isoindol-2-yl)benzamide has been found to have potential applications in various scientific fields, including medicinal chemistry, neuroscience, and cancer research. In medicinal chemistry, 3,4-dichloro-N-(1,3-dioxooctahydro-2H-isoindol-2-yl)benzamide has been shown to exhibit anti-inflammatory and anti-tumor properties, making it a potential candidate for the development of new drugs. In neuroscience, 3,4-dichloro-N-(1,3-dioxooctahydro-2H-isoindol-2-yl)benzamide has been found to modulate the activity of certain ion channels, which could lead to the development of new treatments for neurological disorders. In cancer research, 3,4-dichloro-N-(1,3-dioxooctahydro-2H-isoindol-2-yl)benzamide has been shown to inhibit the growth of cancer cells, making it a promising candidate for the development of new cancer therapies.